Cas no 2228403-20-9 (2-bromo-4-(but-3-yn-2-yl)-6-methoxyphenol)

2-Bromo-4-(but-3-yn-2-yl)-6-methoxyphenol is a brominated phenolic compound featuring a methoxy group and an alkyne-substituted side chain. This structure offers versatility in synthetic applications, particularly in coupling reactions and as a building block for complex organic frameworks. The presence of both bromine and alkyne functionalities enables selective modifications, such as Sonogashira or Suzuki cross-coupling, enhancing its utility in pharmaceutical and material science research. The methoxy group contributes to stability and influences electronic properties, making it valuable for designing bioactive molecules. Its well-defined reactivity profile ensures reproducibility in synthetic pathways, supporting its use in advanced chemical synthesis.

2-bromo-4-(but-3-yn-2-yl)-6-methoxyphenol structure

2228403-20-9 structure

Product Name:2-bromo-4-(but-3-yn-2-yl)-6-methoxyphenol

CAS No:2228403-20-9

MF:C₁₁H₁₁BrO₂

MW:255.107842683792

CID:6526737

PubChem ID:165687072

Update Time:2025-05-27

2-bromo-4-(but-3-yn-2-yl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

- 2-bromo-4-(but-3-yn-2-yl)-6-methoxyphenol
- 2228403-20-9
- EN300-1927018
- Inchi： 1S/C11H11BrO2/c1-4-7(2)8-5-9(12)11(13)10(6-8)14-3/h1,5-7,13H,2-3H3
- InChI Key： SLDNBHHUVPAEIY-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=C(C=1)C(C#C)C)OC)O

Computed Properties

Exact Mass: 253.99424g/mol
Monoisotopic Mass: 253.99424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 29.5Å²

2-bromo-4-(but-3-yn-2-yl)-6-methoxyphenol Pricemore >>

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Enamine	EN300-1927018-0.05g	2-bromo-4-(but-3-yn-2-yl)-6-methoxyphenol	2228403-20-9	0.05g	$1080.0	2023-09-17
Enamine	EN300-1927018-0.1g	2-bromo-4-(but-3-yn-2-yl)-6-methoxyphenol	2228403-20-9	0.1g	$1131.0	2023-09-17
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Enamine	EN300-1927018-0.5g	2-bromo-4-(but-3-yn-2-yl)-6-methoxyphenol	2228403-20-9	0.5g	$1234.0	2023-09-17
Enamine	EN300-1927018-1.0g	2-bromo-4-(but-3-yn-2-yl)-6-methoxyphenol	2228403-20-9	1g	$1286.0	2023-06-01
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Enamine	EN300-1927018-10.0g	2-bromo-4-(but-3-yn-2-yl)-6-methoxyphenol	2228403-20-9	10g	$5528.0	2023-06-01
Enamine	EN300-1927018-1g	2-bromo-4-(but-3-yn-2-yl)-6-methoxyphenol	2228403-20-9	1g	$1286.0	2023-09-17
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